Cas no 2229238-80-4 (3-(3-fluoro-4-nitrophenyl)-3-methylbutanoic acid)

• Product Name: 3-(3-fluoro-4-nitrophenyl)-3-methylbutanoic acid
• CAS No: 2229238-80-4
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 5864688
• PubChem ID: 165798268
• Update Time: 2025-07-25

3-(3-fluoro-4-nitrophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-nitrophenyl)-3-methylbutanoic acid
• 2229238-80-4
• EN300-1805732

• Inchi： 1S/C11H12FNO4/c1-11(2,6-10(14)15)7-3-4-9(13(16)17)8(12)5-7/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： PQQJGYITFIGTAN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.07503603g/mol
• Monoisotopic Mass: 241.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(3-fluoro-4-nitrophenyl)-3-methylbutanoic acid

Comprehensive Analysis of 3-(3-fluoro-4-nitrophenyl)-3-methylbutanoic acid (CAS No. 2229238-80-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical intermediates and fine chemicals, 3-(3-fluoro-4-nitrophenyl)-3-methylbutanoic acid (CAS No. 2229238-80-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its fluorinated aromatic and nitro-substituted phenyl ring, serves as a critical building block in the synthesis of advanced small molecule drugs and agrochemicals. Researchers and industry professionals frequently search for terms like "fluoro-nitrophenyl derivatives", "methylbutanoic acid applications", and "CAS 2229238-80-4 supplier", reflecting its growing relevance in both academic and commercial spheres.

The molecular structure of 3-(3-fluoro-4-nitrophenyl)-3-methylbutanoic acid combines a carboxylic acid functional group with a sterically hindered tertiary carbon, offering distinct reactivity patterns. This makes it particularly valuable in medicinal chemistry, where it can be utilized to modulate drug solubility, bioavailability, and target binding affinity. Recent trends in AI-driven drug discovery have further highlighted the importance of such structurally diverse compounds, as they enable the exploration of novel chemical space for orphan diseases and precision medicine targets.

From a synthetic perspective, the nitro group in 3-(3-fluoro-4-nitrophenyl)-3-methylbutanoic acid provides versatile handles for further derivatization, such as reduction to amines or conversion to heterocycles. This aligns with the pharmaceutical industry's focus on late-stage functionalization strategies to streamline API manufacturing. Environmental considerations also play a role in its applications, as researchers explore green chemistry approaches to synthesize this compound with reduced E-factor and improved atom economy.

The fluorinated aromatic system in CAS 2229238-80-4 contributes to enhanced metabolic stability in potential drug candidates, addressing a key challenge in PK/PD optimization. This property has made it a subject of interest in CNS drug development and oncology research, where blood-brain barrier penetration and tumor targeting are critical parameters. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize this compound, with purity standards often exceeding 98% for research-grade material.

Market intelligence indicates growing demand for 3-(3-fluoro-4-nitrophenyl)-3-methylbutanoic acid across North America and Asia-Pacific regions, driven by expanding contract research organizations and generic drug manufacturers. Regulatory aspects, particularly REACH compliance and GMP synthesis protocols, remain crucial considerations for commercial suppliers. The compound's stability profile allows for standard storage conditions (typically 2-8°C under inert atmosphere), though its photolabile nature necessitates amber glass containers for long-term preservation.

Emerging applications in proteolysis targeting chimeras (PROTACs) and molecular glues have further expanded the utility scope of this fluorinated building block. Its compatibility with click chemistry platforms and bioconjugation techniques makes it adaptable to modern drug delivery systems. As the industry shifts toward fragment-based drug design, the balanced lipophilicity (predicted LogP ~2.1) and molecular weight (253.24 g/mol) of 2229238-80-4 position it as a valuable scaffold hopping candidate.

Quality control protocols for 3-(3-fluoro-4-nitrophenyl)-3-methylbutanoic acid typically include rigorous testing for genotoxic impurities and residual solvents, reflecting the pharmaceutical industry's heightened quality standards. Computational chemistry studies utilizing molecular docking and QSAR models frequently incorporate this compound as a test case due to its balanced polar surface area (≈75 Ų) and rotatable bond count. These characteristics make it particularly interesting for virtual screening initiatives in academic research settings.

The future outlook for CAS 2229238-80-4 appears promising, with patent analyses revealing its incorporation in several preclinical candidates targeting kinase inhibition and GPCR modulation. As structure-activity relationship (SAR) studies become more sophisticated, the demand for such multifunctional intermediates is expected to grow steadily. Current price benchmarks range between $800-$1200 per gram for research quantities, with bulk pricing available for GMP-scale production through specialized custom synthesis providers.